Cas no 1804379-30-3 (Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1804379-30-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885169
• Update Time: 2025-06-30

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)6-4(3-10)2-5(11)7(14-6)8(12)13/h2,8H,3H2,1H3
• InChI Key： IEHVWQSKZCDLEI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Professional Introduction of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1804379-30-3)

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate, with the CAS number 1804379-30-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a methyl ester group at the 6-position, along with a chloromethyl group at the 5-position and a difluoromethyl group at the 2-position, makes this compound a versatile building block for various chemical reactions and applications.

The synthesis of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate involves advanced methodologies in organic synthesis. Researchers have employed multi-step strategies, including nucleophilic substitution, Friedel-Crafts alkylation, and esterification reactions, to achieve high yields and purity. Recent studies have focused on optimizing these synthetic pathways to minimize environmental impact and improve scalability for industrial applications.

One of the most notable applications of this compound is in the development of advanced materials. The pyridine ring serves as a robust framework for coordinating metal ions, making it ideal for use in metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, which are highly desirable for gas storage, catalysis, and sensing technologies. For instance, recent research has demonstrated that Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate can be incorporated into MOFs to enhance their ability to adsorb CO₂ and other greenhouse gases.

In addition to its role in materials science, this compound has also found applications in pharmaceutical research. The presence of fluorine atoms in its structure contributes to its lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Scientists have explored its potential as a prodrug carrier, where the ester group can be cleaved under specific physiological conditions to release active pharmaceutical ingredients (APIs). This approach has shown promise in improving drug efficacy while reducing side effects.

The electronic properties of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in the development of organic photovoltaic (OPV) devices. Recent studies have reported enhanced power conversion efficiencies (PCEs) when this compound is used as an active layer material in tandem solar cells.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to assess its long-term environmental impact and degradation pathways.

In conclusion, Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1804379-30-3) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and electronics. Its unique structure and functional groups provide a platform for innovative research and development across various industries. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies.